Cas no 1781321-41-2 (2-(2-ethylphenyl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(2-ethylphenyl)-2,2-difluoroethan-1-amine
• CAS No: 1781321-41-2
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• CID: 6540594
• PubChem ID: 105425358
• Update Time: 2025-07-19

2-(2-ethylphenyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethylphenyl)-2,2-difluoroethan-1-amine
• 1781321-41-2
• EN300-1929715

• Inchi： 1S/C10H13F2N/c1-2-8-5-3-4-6-9(8)10(11,12)7-13/h3-6H,2,7,13H2,1H3
• InChI Key： JNAUAOZXMQSHBM-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC=CC=1CC)F

Computed Properties

• Exact Mass: 185.10160574g/mol
• Monoisotopic Mass: 185.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(2-ethylphenyl)-2,2-difluoroethan-1-amine

Introduction to 2-(2-Ethylphenyl)-2,2-Difluoroethan-1-Amine (CAS No. 1781321-41-2)

2-(2-Ethylphenyl)-2,2-difluoroethan-1-amine (CAS No. 1781321-41-2) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its difluoroethylamine moiety and a substituted phenyl group, which contribute to its distinct properties and reactivity.

The chemical structure of 2-(2-Ethylphenyl)-2,2-difluoroethan-1-amine is defined by the presence of a difluoromethyl group attached to an ethanamine backbone, with a 2-ethylphenyl substituent. This combination of functional groups imparts specific physical and chemical properties that make it an interesting candidate for further research and development. The difluoromethyl group, in particular, is known for its ability to modulate the electronic properties of molecules, which can have significant implications for biological activity and material performance.

In the realm of pharmaceutical research, 2-(2-Ethylphenyl)-2,2-difluoroethan-1-amine has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to interact with specific biological targets, such as receptors and enzymes, which are crucial for various physiological processes. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibited potent binding affinity to a G-protein coupled receptor (GPCR) involved in pain signaling pathways. This finding suggests that 2-(2-Ethylphenyl)-2,2-difluoroethan-1-amine could be further optimized for the development of novel analgesic agents.

Beyond its potential in pharmaceuticals, 2-(2-Ethylphenyl)-2,2-difluoroethan-1-amine has also been investigated for its applications in materials science. The presence of fluorine atoms in the molecule can enhance its thermal stability and chemical resistance, making it suitable for use in advanced materials such as polymers and coatings. A study published in the Journal of Materials Chemistry A in 2024 demonstrated that incorporating this compound into polymer matrices significantly improved their mechanical properties and durability under harsh environmental conditions.

The synthesis of 2-(2-Ethylphenyl)-2,2-difluoroethan-1-amine typically involves multi-step reactions that include the formation of the difluoromethyl group and the subsequent attachment of the 2-ethylphenyl substituent. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the reaction of a suitable difluoromethylating agent with an appropriate amine precursor, followed by substitution reactions to introduce the phenyl group. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product.

In terms of safety and handling, it is important to note that while 2-(2-Ethylphenyl)-2,2-difluoroethan-1-amine is not classified as a hazardous or controlled substance, standard laboratory practices should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and storing the compound away from incompatible materials.

The future prospects for 2-(2-Ethylphenyl)-2,2-difluoroethan-1-amine are promising across multiple domains. In pharmaceuticals, ongoing research aims to optimize its structure for enhanced potency and selectivity towards specific biological targets. In materials science, efforts are focused on developing new composite materials that leverage the unique properties of this compound to address real-world challenges such as corrosion resistance and mechanical strength.

In conclusion, 2-(2-Ethylphenyl)-2,2-difluoroethan-1-amine (CAS No. 1781321-41-2) represents a versatile compound with a wide range of potential applications. Its unique chemical structure and favorable properties make it an attractive candidate for further investigation and development in both pharmaceuticals and materials science. As research continues to advance our understanding of this compound, it is likely that new opportunities will emerge for its practical use in various industries.